Cas no 925-03-1 (2-Butenedioic acid(2Z)-, 1-propyl ester)
925-03-1 structure
Product Name:2-Butenedioic acid(2Z)-, 1-propyl ester
2-Butenedioic acid(2Z)-, 1-propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid(2Z)-, 1-propyl ester
- propyl hydrogen maleate
- Monopropyl maleate
- 2-Butenedioic acid (2Z)-, 1-propyl ester
- MALEIC ACID, PROPYL ESTER
- 2-Butenedioic acid (2Z)-, monopropyl ester
- Q27265964
- MALEIC ACID, MONOPROPYL ESTER
- SCHEMBL529074
- NS00039465
- 71KJ1FJG5V
- UNII-71KJ1FJG5V
- EINECS 213-111-6
- 925-03-1
- 2-Butenedioic acid (Z)-, monopropyl ester
-
- Inchi: 1S/C7H10O4/c1-2-5-11-7(10)4-3-6(8)9/h3-4H,2,5H2,1H3,(H,8,9)/b4-3-
- InChI Key: AYAUWVRAUCDBFR-ARJAWSKDSA-N
- SMILES: O(C(/C=C\C(=O)O)=O)CCC
Computed Properties
- Exact Mass: 158.058
- Monoisotopic Mass: 158.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.164
- Boiling Point: 274.9°Cat760mmHg
- Flash Point: 111.4°C
- Refractive Index: 1.469
2-Butenedioic acid(2Z)-, 1-propyl ester Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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